N-(2-chlorobenzyl)-2-(2-((2-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[2-[(2-fluorophenyl)methylsulfanyl]-4-methyl-6-oxo-1H-pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C21H19ClFN3O2S/c1-13-16(10-19(27)24-11-14-6-2-4-8-17(14)22)20(28)26-21(25-13)29-12-15-7-3-5-9-18(15)23/h2-9H,10-12H2,1H3,(H,24,27)(H,25,26,28)
• InChI Key: OWSQCHARICPYPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)SCC2=CC=CC=C2F)CC(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C21H19ClFN3O2S
• Molecular Weight: 431.9 g/mol

Description

N-(2-chlorobenzyl)-2-(2-((2-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C21H19ClFN3O2S and its molecular weight is 431.91. The purity is usually 95%.
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Scientific Research Applications

Photovoltaic Efficiency and Ligand-Protein Interactions

A study on bioactive benzothiazolinone acetamide analogs, which share structural similarities with the queried compound, explored their potential in photovoltaic applications and ligand-protein interactions. These compounds exhibited good light harvesting efficiency and free energy of electron injection, making them suitable for use in dye-sensitized solar cells (DSSCs). Additionally, molecular docking studies showed that these analogs could interact effectively with biological targets such as Cyclooxygenase 1 (COX1), suggesting potential for therapeutic applications (Mary et al., 2020).

Anti-inflammatory Activity

Another research focus has been on the synthesis of novel compounds with anti-inflammatory activity. For instance, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide were synthesized and tested for their anti-inflammatory properties. Some derivatives showed significant anti-inflammatory activity, indicating their potential as therapeutic agents (Sunder & Maleraju, 2013).

Adenosine Receptor Affinity

Research on amino derivatives of 1,2,3-triazolo[4,5-d]pyrimidines, which are structurally related to the compound , demonstrated affinity towards adenosine receptors. These findings suggest possible applications in developing therapeutics targeting adenosine receptors, which play critical roles in various physiological processes (Betti et al., 1999).

Anti-Lung Cancer Activity

A study on fluoro substituted benzo[b]pyran compounds, which include structures similar to the queried compound, showed anti-lung cancer activity. These compounds demonstrated anticancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine, highlighting their potential as anticancer agents (Hammam et al., 2005).